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Compound of Interest

Compound Name: 4-lodobutan-2-ol

Cat. No.: B14737326

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data available for 4-
lodobutan-2-ol (CAS No. 6089-15-2). Due to the limited availability of a dedicated Safety Data
Sheet (SDS) for this specific isomer, this document synthesizes information from available
chemical databases and provides data for structurally similar compounds to infer potential
hazards. All information should be used as a guide for risk assessment and in conjunction with
established laboratory safety protocols.

Chemical and Physical Properties

The following table summarizes the key physical and chemical properties of 4-lodobutan-2-ol.
This data is essential for understanding the substance's behavior under various experimental
conditions.
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Property Value Source
Molecular Formula CaHolO [1]
Molecular Weight 200.02 g/mol [1]
CAS Number 6089-15-2 [1]
IUPAC Name 4-iodobutan-2-ol [1]
Synonyms 4-lodo-2-butanol [2]
XLogP3 1.4 [1]

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor

Count !
Rotatable Bond Count 2
Exact Mass 199.96981 Da [1]
Monoisotopic Mass 199.96981 Da [1]
Topological Polar Surface Area  20.2 A2 [1]
Heavy Atom Count 6
Complexity 30.7 [1]

Hazard Identification and Classification

A specific Globally Harmonized System (GHS) classification for 4-lodobutan-2-ol is not readily
available in the reviewed sources. However, to provide an indication of potential hazards, the
GHS classification for the closely related isomer, 1-lodobutan-2-ol, is presented below.[3] It is
crucial to note that this information is for a different chemical entity and should be used for
guidance purposes only.

GHS Classification for 1-lodobutan-2-ol (CAS No. 124780-92-3)[3]
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Hazard Class Category
Flammable Liquids 4

Acute Toxicity, Oral 4

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye Irritation 2A

Specific Target Organ Toxicity, Single Exposure;
Respiratory Tract Irritation

Hazard Statements (H-Statements) for 1-lodobutan-2-ol:[3]

e H227: Combustible liquid.

e H302: Harmful if swallowed.

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Precautionary Statements (P-Statements) for 1-lodobutan-2-ol:[3]

o P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.
No smoking.

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P264: Wash skin thoroughly after handling.

o P270: Do not eat, drink or smoke when using this product.
e P271: Use only outdoors or in a well-ventilated area.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.
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e P301 + P317: IF SWALLOWED: Get medical help.
e P302 + P352: IF ON SKIN: Wash with plenty of water.
e P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P319: Get medical help if you feel unwell.

e P321: Specific treatment (see supplemental first aid instruction on this label).
e P330: Rinse mouth.

e P332 + P317: If skin irritation occurs: Get medical help.

e P337 + P317: If eye irritation persists: Get medical help.

e P362 + P364: Take off contaminated clothing and wash it before reuse.

e P370 + P378: In case of fire: Use dry sand, dry chemical or alcohol-resistant foam to
extinguish.

e P403 + P233: Store in a well-ventilated place. Keep container tightly closed.
o P405: Store locked up.

o P501: Dispose of contents/container to an approved waste disposal plant.

Experimental Protocols: General Safe Handling
Procedures

While specific experimental protocols for the safety assessment of 4-lodobutan-2-ol are not
available, the following general procedures should be adopted when handling this and other
halogenated organic compounds.
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3.1. Risk Assessment: Before any experiment, a thorough risk assessment should be
conducted. This involves evaluating the potential hazards of 4-lodobutan-2-ol, considering the
guantities being used, the experimental conditions (e.g., temperature, pressure), and the
potential for reaction with other substances.

3.2. Engineering Controls: All work with 4-lodobutan-2-ol should be performed in a well-
ventilated laboratory, preferably within a chemical fume hood to minimize inhalation exposure.

3.3. Personal Protective Equipment (PPE): The following PPE is mandatory when handling 4-
lodobutan-2-ol:

o Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).

o Skin and Body Protection: A lab coat and closed-toe shoes are required. For larger quantities
or in case of a spill, additional protective clothing may be necessary.

3.4. Handling and Storage:

Avoid contact with skin and eyes.

Do not breathe vapors or mists.

Keep away from heat, sparks, and open flames.

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures

The following diagram illustrates a logical workflow for responding to an accidental exposure or
spill involving 4-lodobutan-2-ol.
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Emergency Response Workflow for 4-lodobutan-2-ol
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Caption: Emergency response workflow for 4-lodobutan-2-ol.
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Toxicological Information

There is no specific toxicological data (e.g., LD50, LC50) available for 4-lodobutan-2-ol in the
provided search results. Based on the hazard assessment of the isomer 1-lodobutan-2-ol, the
substance may be harmful if swallowed and may cause skin, eye, and respiratory irritation.[3]

Chronic exposure effects have not been determined.

Fire-Fighting Measures

Based on the data for 1-lodobutan-2-ol, 4-lodobutan-2-ol is expected to be a combustible
liquid.[3]

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards Arising from the Chemical: Combustion may produce hazardous
decomposition products such as carbon oxides and hydrogen iodide.

¢ Special Protective Equipment for Firefighters: Wear self-contained breathing apparatus
(SCBA) and full protective gear.

Disposal Considerations

Disposal of 4-lodobutan-2-ol and its containers should be in accordance with local, state, and
federal regulations. It is recommended to contact a licensed professional waste disposal
service to ensure proper disposal.

Disclaimer: This document is intended for informational purposes only and is based on the
limited data available for 4-lodobutan-2-ol and its isomers. It is not a substitute for a formal
Safety Data Sheet. All laboratory personnel should be trained in safe handling procedures and
should consult with their institution's environmental health and safety department for specific
guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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